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Compound of Interest

Compound Name: Noformicin

Cat. No.: B086930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Noformicin, also known as Noformycin, is a natural product isolated from Nocardia formica. It

is a potent, competitive inhibitor of inducible nitric oxide synthase (iNOS), an enzyme

implicated in various inflammatory diseases and pathological conditions. Additionally,

Noformicin has demonstrated antiviral properties, showing inhibitory effects against several

viruses, including Mumps, Newcastle disease, and Influenza A and B viruses.[1] These dual

activities make Noformicin a compound of significant interest for further investigation in drug

development.

This document provides detailed application notes and protocols for the proper storage,

handling, and experimental use of Noformicin.

Physicochemical and Biological Properties
A summary of the key physicochemical and biological properties of Noformicin is presented in

the table below.
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Property Value Reference

Molecular Formula C₈H₁₅N₅O [2]

Molecular Weight 197.24 g/mol [2]

CAS Number 155-38-4 [1][3]

IUPAC Name

(2S)-5-amino-N-(3-amino-3-

iminopropyl)-3,4-dihydro-2H-

pyrrole-2-carboxamide

Biological Activity

Competitive inhibitor of

inducible nitric oxide synthase

(iNOS); Antiviral agent

Mechanism of Action
Competitively inhibits the

binding of L-arginine to iNOS.

Binding Affinity (Ki) for human

iNOS
1.3 ± 0.3 µM

Dissociation Constant (Kd) for

iNOS heme group
1.5 ± 0.2 µM

Proper Storage and Handling
Storage
Proper storage of Noformicin is crucial to maintain its stability and biological activity. The

following storage conditions are recommended:
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C Long-term Protect from moisture.

4°C Short-term (weeks)

Stock Solution (-20°C) -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution (-80°C) -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Note: For specific product recommendations, always refer to the manufacturer's product

information sheet or certificate of analysis.

Solution Preparation
3.2.1. Stock Solution Preparation

Solvent Selection: Noformicin is soluble in aqueous solutions. For cell culture experiments,

sterile phosphate-buffered saline (PBS) or cell culture medium can be used. For biochemical

assays, a suitable buffer such as Tris-HCl or HEPES can be used.

Reconstitution:

Briefly centrifuge the vial of powdered Noformicin to ensure all the powder is at the

bottom.

Aseptically add the desired volume of sterile solvent to the vial to achieve the desired

stock solution concentration (e.g., 10 mM).

Gently vortex or sonicate to ensure complete dissolution.

3.2.2. Working Solution Preparation
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Dilute the stock solution to the desired final concentration using the appropriate sterile buffer

or cell culture medium immediately before use.

Handling and Safety Precautions
As with any chemical reagent, proper personal protective equipment (PPE) should be worn

when handling Noformicin.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: Wear a lab coat to protect clothing.

Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly

after handling.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
In Vitro iNOS Inhibition Assay (Griess Assay)
This protocol is designed to determine the inhibitory effect of Noformicin on nitric oxide (NO)

production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Workflow for iNOS Inhibition Assay:
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Cell Culture
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NO Measurement
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Measure absorbance at 540 nm
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Figure 1. Workflow for determining iNOS inhibition by Noformicin.
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Materials:

RAW 264.7 macrophage cells

DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS (Fetal Bovine Serum) and 1%

penicillin-streptomycin

Noformicin

Lipopolysaccharide (LPS) from E. coli

Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B:

0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

Sodium nitrite (NaNO₂) standard

96-well cell culture plates

Procedure:

Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and

incubate for 24 hours at 37°C in a 5% CO₂ incubator.

Treatment:

Prepare serial dilutions of Noformicin in cell culture medium.

Remove the old medium from the cells and add 100 µL of fresh medium containing the

desired concentrations of Noformicin.

Add 10 µL of LPS (1 µg/mL final concentration) to the appropriate wells to induce iNOS

expression. Include a vehicle control (no Noformicin) and a negative control (no LPS).

Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

Nitrite Measurement:

Prepare a standard curve of sodium nitrite (0-100 µM) in cell culture medium.
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Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

Add 50 µL of Griess Reagent Component A to each well and incubate for 10 minutes at

room temperature, protected from light.

Add 50 µL of Griess Reagent Component B to each well and incubate for another 10

minutes at room temperature, protected from light.

Measure the absorbance at 540 nm using a microplate reader.

Data Analysis:

Calculate the nitrite concentration in each sample using the sodium nitrite standard curve.

Determine the percentage of iNOS inhibition for each concentration of Noformicin
compared to the LPS-stimulated vehicle control.

Calculate the IC₅₀ value (the concentration of Noformicin that inhibits 50% of iNOS

activity).

Antiviral Activity Assay (Plaque Reduction Assay)
This protocol is a general method to assess the antiviral activity of Noformicin against plaque-

forming viruses.
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Figure 3. Inhibition of the Nitric Oxide signaling pathway by Noformicin.
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By competitively inhibiting the iNOS enzyme, Noformicin blocks the conversion of L-arginine

to nitric oxide and L-citrulline. This reduction in NO production can modulate downstream

signaling pathways that are dependent on NO, such as the activation of soluble guanylate

cyclase (sGC) and the subsequent production of cyclic guanosine monophosphate (cGMP).

This mechanism underlies its potential therapeutic effects in inflammatory and viral diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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